Cas no 187225-50-9 (Methyl 3-(5-chloro-2-hydroxyphenyl)-1H-pyrazole-5-carboxylate)
Methyl 3-(5-chloro-2-hydroxyphenyl)-1H-pyrazole-5-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 3-(5-chloro-2-hydroxyphenyl)-1H-pyrazole-5-carboxylate
- Methyl 3-(5-chloro-2-hydroxyphenyl)-1H-pyrazole-5-carboxylate, AldrichCPR
-
- Inchi: 1S/C11H9ClN2O3/c1-17-11(16)9-5-8(13-14-9)7-4-6(12)2-3-10(7)15/h2-5,15H,1H3,(H,13,14)
- InChI Key: XUQBBVDBSUZIDE-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=C(C=1)C1C=C(C(=O)OC)NN=1)O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 290
- XLogP3: 2.3
- Topological Polar Surface Area: 75.2
Methyl 3-(5-chloro-2-hydroxyphenyl)-1H-pyrazole-5-carboxylate Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Methyl 3-(5-chloro-2-hydroxyphenyl)-1H-pyrazole-5-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B500015-10mg |
Methyl 3-(5-Chloro-2-hydroxyphenyl)-1H-pyrazole-5-carboxylate |
187225-50-9 | 10mg |
$ 70.00 | 2022-06-01 | ||
| TRC | B500015-50mg |
Methyl 3-(5-Chloro-2-hydroxyphenyl)-1H-pyrazole-5-carboxylate |
187225-50-9 | 50mg |
$ 230.00 | 2022-06-01 | ||
| TRC | B500015-100mg |
Methyl 3-(5-Chloro-2-hydroxyphenyl)-1H-pyrazole-5-carboxylate |
187225-50-9 | 100mg |
$ 340.00 | 2022-06-01 |
Methyl 3-(5-chloro-2-hydroxyphenyl)-1H-pyrazole-5-carboxylate Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
Additional information on Methyl 3-(5-chloro-2-hydroxyphenyl)-1H-pyrazole-5-carboxylate
Methyl 3-(5-chloro-2-hydroxyphenyl)-1H-pyrazole-5-carboxylate (CAS No. 187225-50-9): A Comprehensive Overview
Methyl 3-(5-chloro-2-hydroxyphenyl)-1H-pyrazole-5-carboxylate, identified by its CAS number 187225-50-9, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both chloro and hydroxyl substituents on the phenyl ring, coupled with the pyrazole core, makes it a versatile intermediate for synthesizing various bioactive molecules.
The pyrazole moiety is a heterocyclic aromatic compound that has been extensively studied for its pharmacological properties. Pyrazole derivatives are known for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. In particular, the carboxylate group in Methyl 3-(5-chloro-2-hydroxyphenyl)-1H-pyrazole-5-carboxylate provides a site for further functionalization, enabling the synthesis of more complex molecules.
The 5-chloro-2-hydroxyphenyl substituent adds an additional layer of reactivity to the molecule. The chlorine atom can participate in various chemical reactions, such as nucleophilic substitution, while the hydroxyl group can engage in hydrogen bonding interactions. These features make the compound a valuable building block for designing novel therapeutic agents.
Recent research has highlighted the importance of Methyl 3-(5-chloro-2-hydroxyphenyl)-1H-pyrazole-5-carboxylate in the development of targeted therapies. For instance, studies have demonstrated its potential in inhibiting specific enzymes involved in cancer progression. The compound's ability to interact with biological targets at the molecular level makes it a promising candidate for further investigation.
In addition to its applications in oncology, Methyl 3-(5-chloro-2-hydroxyphenyl)-1H-pyrazole-5-carboxylate has shown promise in other therapeutic areas. Researchers have explored its use in developing treatments for inflammatory diseases and infectious disorders. The compound's structural features allow it to modulate various signaling pathways, making it a versatile tool for drug discovery.
The synthesis of Methyl 3-(5-chloro-2-hydroxyphenyl)-1H-pyrazole-5-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These methods ensure that the final product meets the stringent requirements for pharmaceutical applications.
The pharmacokinetic properties of Methyl 3-(5-chloro-2-hydroxyphenyl)-1H-pyrazole-5-carboxylate are also subjects of ongoing research. Studies have focused on understanding how the compound is absorbed, distributed, metabolized, and excreted by the body. This information is crucial for optimizing dosing regimens and minimizing potential side effects.
In conclusion, Methyl 3-(5-chloro-2-hydroxyphenyl)-1H-pyrazole-5-carboxylate (CAS No. 187225-50-9) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features and biological activities make it a valuable tool for designing novel therapeutic agents. Continued research into its applications and mechanisms of action will further enhance our understanding of its therapeutic potential.
187225-50-9 (Methyl 3-(5-chloro-2-hydroxyphenyl)-1H-pyrazole-5-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)